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Comparison of Commercial Plasticizer Performance

The table below summarizes key performance characteristics of several commercial plasticizers as found in

the literature. "General Purpose" plasticizers like DEHP are versatile, while "Performance" and "Specialty"

plasticizers excel in specific areas [1].

. Primary Key Performance L
Plasticizer . L. Common Applications
Substance Family Characteristics
DEHP Phthalate (Ortho-) General purpose; balanced Historically medical
(reference) performance [1]. devices, toys, packaging
[2].
DINCH Cyclohexanoate Low toxicity profile; good gas Medical devices like

DBS (Di-n-butyl
sebacate)

Aliphatic Dibasic
Ester (Sebacate)

permeability; lower leaching vs.
DEHP; slightly higher hemolysis
in blood bags [2] [3].

Superior low-temperature
flexibility; high extension (350%);
low migration; biodegradable [1]

[5].

blood bags, toys, food
packaging [2] [4].

Frost-resistant cables,
food packaging, medical
devices, synthetic leather

[5].
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. Primary
Plasticizer )
Substance Family

TOTM (Trioctyl Trimellitate
trimellitate)
ATBC (Acetyl Citrate

tributyl citrate)

Succinate- Aliphatic Dibasic
based Esters Ester (Succinate)
(e.g., DHS)

Key Performance
Characteristics

Extremely low volatility; high-
temperature resistance; excellent
migration and chemical
resistance [1] [3].

Bio-based, biodegradable; good
toxicological profile; lower
efficiency requires higher
loadings [1] [3].

Effective plasticization
comparable to DEHP; good
migration resistance; tunable
properties by alkyl chain length

[6].

Common Applications

High-temperature
wire/cable, medical
devices for drug infusion

[3].

Food packaging,
cosmetics,
gastrointestinal medical
devices [3].

Green alternative for
cables, flooring, films [6].

Experimental Protocols for Performance Evaluation

Researchers use standardized tests to evaluate plasticizer performance. The following methodologies are

commonly cited for key performance metrics.

o Plasticizer Efficiency & Mechanical Properties: This is typically measured by the tensile test
according to standards like ASTM D638 or ISO 527. A universal testing machine stretches a
plasticized polymer sample (e.g., a PVC dog-bone) at a constant speed until it breaks. Key data

recorded includes:

o Elongation at Break (%): The percent the material stretches before breaking. Higher values
indicate greater flexibility [5] [6].

o Tensile Strength (MPa): The maximum stress the material can withstand while being stretched
[5] [6]-

o The efficiency of a plasticizer is often determined by how much is required to achieve a specific
Shore A hardness (a measure of material softness) compared to a standard like DEHP [1] [3].
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o Migration Resistance: This assesses the tendency of the plasticizer to leach out. A common protocol

per EN ISO 177:2017 involves placing a sample of the plasticized material in contact with a specified

medium (e.g., another polymer like polycarbonate, or a simulant like hexane) under controlled

temperature and pressure for a set duration (e.g., 28 days). The percentage weight loss of the sample is

then measured [5] [3].

e Hemolysis Test (for medical applications): This critical test for blood-contact devices involves

incubating red blood cells (RBCs) with the plasticized material or its extract. After incubation and

centrifugation, the amount of hemoglobin released into the plasma is measured spectrophotometrically.

The percent hemolysis is calculated, with regulatory limits often set below 0.8% for blood bags [2].

e Volatility/Long-term Aging: Assessed by thermogravimetric analysis (TGA). A sample is heated at

a controlled rate, and its weight loss is monitored. The temperature at which 5% weight loss occurs

indicates thermal stability. Lower weight loss after aging in an oven at elevated temperatures (e.g., 7

days at 70°C) also indicates low volatility and good long-term stability [1] [6] [3].

The diagram below illustrates the logical workflow for experimentally evaluating a new plasticizer.

Mechanical Testing

(Tensile Strength, Elongation)

[Start: Plasticizer Evaluationj

Compound with Polymer
(e.g., PVC)

Migration/Leaching Test
(Weight Loss Measurement)

Thermal Analysis (TGA)
(Volatility Assessment)

Data Analysis & Comparison
vs. Reference Plasticizer

[Report Performance Profile)

Application-Specific Tests
(e.g., Hemolysis for Medical Use)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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